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Compound of Interest

Compound Name: Hexane-d14

Cat. No.: B166359

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical waste is paramount. Hexane-d14, a deuterated form of hexane,
is a highly flammable liquid with significant health and environmental hazards.[1][2][3]
Adherence to proper disposal protocols is crucial to mitigate risks and ensure regulatory
compliance. This guide provides essential, step-by-step information for the safe handling and
disposal of Hexane-d14 in a laboratory setting.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle Hexane-d14 with extreme
caution. The substance is classified as a highly flammable liquid and vapor.[2][3][4] It can
cause skin irritation, is suspected of damaging fertility or the unborn child, may cause damage
to organs through prolonged or repeated exposure, and can be fatal if swallowed and enters
the airways.[3]

Personal Protective Equipment (PPE):
e Gloves: Wear chemical-impermeable gloves.[5]
o Eye Protection: Use safety glasses with side-shields or chemical goggles.[2]

o Clothing: Wear suitable protective clothing.[2][5]
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» Respiratory Protection: In case of inadequate ventilation, use an approved supplied-air
respirator.[2]

Handling:

o Work in a well-ventilated area, preferably a chemical fume hood.[2][5]

o Keep away from heat, sparks, open flames, and other ignition sources.[2][5]

e Use non-sparking tools and explosion-proof equipment.[2][5]

e Ground and bond containers and receiving equipment to prevent static discharge.[2][5][6]
» Avoid breathing vapors or mist.[2]

e Prevent contact with skin and eyes.[5]

Quantitative Safety Data for Hexane-d14

Property Value Source(s)
Flash Point -22°C/-7.6 °F [4]
Autoignition Temperature 240 °C / 464 °F [4]
Flammability Limits Lower: 1.1 vol % Upper: 7.5 )
vol %

Vapor Pressure 132 mmHg @ 20 °C [4]

Vapor Density 2.97 (Air = 1.0) [4]

UN Number 1208 [11[3]

Step-by-Step Disposal Procedure for Hexane-d14

Disposal of Hexane-d14 must be conducted in accordance with local, regional, national, and
international regulations.[3] It is recommended to contact a licensed professional waste
disposal service to dispose of this material.[2]

Step 1: Waste Collection
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e Segregation: Collect Hexane-d14 waste in a dedicated, properly labeled, and sealed
container. Do not mix with other waste streams unless specifically permitted by your
institution's waste management guidelines.

o Container: Use a container that is approved for flammable liquids, such as a glass or
appropriate plastic container.[1] The container must have a secure, screw-top closure.[1]

o Labeling: Clearly label the waste container with "Hazardous Waste," "Hexane-d14," and the
appropriate hazard symbols (e.g., flammable liquid, health hazard, environmentally
hazardous).

Step 2: Waste Storage

Location: Store the waste container in a designated, well-ventilated, and flame-proof area.[1]

Conditions: Keep the container tightly closed in a dry and cool place, away from heat and
ignition sources.[2][4]

Incompatibilities: Store away from strong oxidizing agents and halogens.[4]

Security: Store in a locked-up location to prevent unauthorized access.[3][4]
Step 3: Spill Management In the event of a spill, follow these procedures:

e Minor Spills:

o Remove all ignition sources.[1]

o Clean up the spill immediately using an inert absorbent material (e.g., vermiculite, dry
sand).[4]

o Collect the absorbent material and place it in a suitable, closed container for disposal.[4][5]
e Major Spills:
o Evacuate the area and move upwind.[1]

o Alert emergency responders and inform them of the location and nature of the hazard.[1]
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o Prevent the spill from entering drains or waterways.[2]
Step 4: Final Disposal

» Professional Service: Arrange for the collection of the Hexane-d14 waste by a licensed
hazardous waste disposal company.

o Documentation: Complete all necessary waste disposal forms and documentation as
required by your institution and local regulations.

o Empty Containers: Empty containers may retain product residue and flammable vapors.[2][6]
They should be handled with the same precautions and disposed of through an approved
waste handling site for recycling or disposal.[6]

Disposal Workflow Diagram
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Hexane-d14 Disposal Workflow
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Caption: A flowchart illustrating the key stages of Hexane-d14 disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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